Cas no 47189-08-2 (p-Diacetylbenzene diethyl ketal)

p-Diacetylbenzene diethyl ketal structure
47189-08-2 structure
Product Name:p-Diacetylbenzene diethyl ketal
CAS No:47189-08-2
MF:C18H30O4
MW:310.428406238556
CID:2713098
PubChem ID:142673
Update Time:2025-04-21

p-Diacetylbenzene diethyl ketal Chemical and Physical Properties

Names and Identifiers

    • 1,4-bis(1,1-diethoxyethyl)benzene
    • DTXSID30197058
    • p-diacetylbenzene bis(ethyl ketal)
    • 47189-08-2
    • p-Diacetylbenzene diethyl ketal
    • Inchi: 1S/C18H30O4/c1-7-19-17(5,20-8-2)15-11-13-16(14-12-15)18(6,21-9-3)22-10-4/h11-14H,7-10H2,1-6H3
    • InChI Key: OKYWFWIKJZITQH-UHFFFAOYSA-N
    • SMILES: O(CC)C(C)(C1C=CC(=CC=1)C(C)(OCC)OCC)OCC

Computed Properties

  • Exact Mass: 310.21440943Da
  • Monoisotopic Mass: 310.21440943Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 10
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 36.9Ų
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